3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-3-oxopropanal O-(4-chlorobenzyl)oxime

• IUPAC Name: (3E)-3-[(4-chlorophenyl)methoxyimino]-1-[4-[(2,4-dichlorophenyl)methoxy]phenyl]propan-1-one
• InChI: InChI=1S/C23H18Cl3NO3/c24-19-6-1-16(2-7-19)14-30-27-12-11-23(28)17-4-9-21(10-5-17)29-15-18-3-8-20(25)13-22(18)26/h1-10,12-13H,11,14-15H2/b27-12+
• InChI Key: AQIOITHLDYQUKG-KKMKTNMSSA-N
• Canonical SMILES: C1=CC(=CC=C1CON=CCC(=O)C2=CC=C(C=C2)OCC3=C(C=C(C=C3)Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1CO/N=C/CC(=O)C2=CC=C(C=C2)OCC3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C23H18Cl3NO3
• Molecular Weight: 462.7 g/mol

Description

3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-3-oxopropanal O-(4-chlorobenzyl)oxime (DCBPO) is an organophosphate compound that has been studied for its potential applications in scientific research. DCBPO is a colorless, odorless organic compound that is used in a variety of applications, including as an insecticide and as an intermediate in the synthesis of other compounds. DCBPO has been studied for its potential to act as a reversible inhibitor of acetylcholinesterase (AChE), an enzyme that is important for the transmission of nerve impulses. DCBPO has also been studied for its ability to inhibit other enzymes, such as butyrylcholinesterase (BChE), and for its potential use as a pharmacological tool in the study of neurodegenerative diseases.

Scientific Research Applications

Organic Synthesis and Chemical Intermediates

The compound serves as a valuable building block in organic synthesis due to its unique structure. Researchers can utilize it to create more complex molecules, such as pharmaceuticals, agrochemicals, and specialty chemicals. .

Herbicides and Pesticides

The compound’s structural features may contribute to its potential as a precursor for herbicides and pesticides. Researchers can modify its functional groups to design novel agrochemicals with improved efficacy and reduced environmental impact. .

Fine Chemicals and Specialty Synthesis

Lastly, the compound’s multi-chlorinated benzyl and oxime functionalities position it as a candidate for fine chemical synthesis. Researchers can use it to access various derivatives, such as aldehydes, ketones, or nitriles. These compounds find applications in flavors, fragrances, and other specialty areas.